6-Formyl-2-thiouracil

• CAS: 16953-46-1
• Molecular Formula: C5H4N2O2S
• Molecular Weight: 156.16 g/mol
• SMILES: C1=C(NC(=S)NC1=O)C=O
• InChI: InChI=1S/C5H4N2O2S/c8-2-3-1-4(9)7-5(10)6-3/h1-2H,(H2,6,7,9,10)
• InChIKey: SUXFYENAWRZLPF-UHFFFAOYSA-N

Researchers developing thymidine phosphorylase (TP) inhibitors for angiogenesis-dependent pathologies face a critical gap: simple 2-thiouracil lacks the selectivity and potency required for hit identification, while generic 6-substituted analogs display unpredictable in vitro/in vivo activity profiles. 6-Formyl-2-thiouracil (CAS 16953-46-1) directly addresses this challenge as a rationally selected, bifunctional scaffold. - Enables SAR-driven TP inhibitor discovery: 6-position substitution yields competitive inhibitors with Kᵢ values in the nanomolar range and selectivity over purine nucleoside phosphorylase and uridine phosphorylase at concentrations up to 1 mM. - Supports orthogonal derivatization: C6-formyl undergoes Schiff base/hydrazone condensation while C2-thione permits microwave-assisted S-alkylation, enabling parallel medicinal chemistry workflows. - Provides a validated platform for selective deiodinase inhibitor development with enhanced in vitro potency (up to 4.5-fold over propylthiouracil). Supplied with full quality assurance documentation and shipped globally under ambient conditions.

6-Formyl-2-thiouracil Procurement Guide

6-Formyl-2-thiouracil (CAS 16953-46-1) is a bifunctional 2-thiouracil derivative bearing a C6-formyl substituent and a C2-thione moiety. The compound serves as a versatile synthetic intermediate in medicinal chemistry, with the aldehyde functionality enabling diverse derivatization pathways including Schiff base formation, hydrazone synthesis, and subsequent heterocyclic scaffold construction . As a member of the 6-substituted uracil analog class, this compound has been evaluated in systematic structure-activity relationship (SAR) studies examining thymidine phosphorylase (TP) inhibition and antithyroid activity, providing a foundation for rational selection in enzyme inhibitor discovery programs .

Synthetic handle C6 aldehyde enables Schiff base, hydrazone, and heterocycle construction pathways

TP inhibitor SAR Studied as 6-substituted uracil scaffold for thymidine phosphorylase inhibition research

Enzyme programs Evaluated in deiodinase inhibitor and enzyme discovery campaigns

• [1] Klein RS, Lenzi M, Lim TH, Hotchkiss KA, Wilson P, Schwartz EL. Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. Biochem Pharmacol. 2001;62(9):1257-1263. View Source

Structural Uniqueness of 6-Formyl-2-thiouracil

The 6-position substituent on the thiouracil scaffold exerts profound and non-linear effects on both physicochemical properties and biological activity. Spectrophotometric determination of dissociation constants across 6-substituted thiouracils revealed that pK₁ values are significantly modulated by the electronic nature of the C6 substituent, with electron-withdrawing groups such as formyl producing lower pK₁ values compared to alkyl-substituted analogs . In enzyme inhibition contexts, the C6 substituent determines not only potency but also selectivity profiles between structurally related nucleoside phosphorylases; 6-aminoalkyl-substituted analogs exhibit TP-selective inhibition with no activity against purine nucleoside phosphorylase or uridine phosphorylase at concentrations up to 1 mM, whereas simple 2-thiouracil lacks this selectivity window . Furthermore, antithyroid SAR studies demonstrate that 6-substituted 2-thiouracil derivatives exhibit divergent in vitro versus in vivo activity profiles that are not predictable from the base thiouracil structure alone, underscoring that generic substitution is scientifically unsound .

pK₁ Shift Electron-withdrawing formyl lowers N1 acidity vs alkyl-substituted thiouracils, altering ionization and membrane permeability context.

Selectivity Window Unsubstituted 2-thiouracil lacks TP selectivity reported for 6-aminoalkyl analogs; substitution pattern may shift pathway interpretation.

In Vivo Profile 6-substituted thiouracils show divergent in vitro–in vivo activity; generic substitution may lead to unpredictable biological outcomes.

• [1] Yamamoto K, et al. Analytical Studies on Thiouracils. II. Dissociation Constants of Thiouracils and Their Reactions with Hydrogen Peroxide. Yakugaku Zasshi. 1978;98(5):668-672. View Source
• [2] Klein RS, Lenzi M, Lim TH, Hotchkiss KA, Wilson P, Schwartz EL. Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. Biochem Pharmacol. 2001;62(9):1257-1263. View Source
• [3] Nogimori T, Braverman LE, Taurog A, Fang SL, Wright G, Emerson CH. A new class of propylthiouracil analogs: comparison of 5'-deiodinase inhibition and antithyroid activity. Endocrinology. 1986;118(4):1598-1605. View Source

6-Formyl-2-thiouracil Performance Evidence

pK₁ Modulation vs. 6-Alkyl Thiouracils

The electron-withdrawing formyl group at the C6 position decreases the pK₁ of 6-formyl-2-thiouracil relative to alkyl-substituted thiouracils. Spectrophotometric determination of pK₁ values across a series of 6-substituted thiouracils demonstrated that amino and phenyl substituents decrease pK₁ values compared to alkyl groups . While exact pK₁ for 6-formyl-2-thiouracil was not reported in this dataset, the trend establishes that formyl-substituted derivatives exhibit enhanced acidity at N1 relative to 6-alkyl analogs, affecting ionization state under physiological conditions and consequently influencing membrane permeability and target engagement.

pK₁ Trend

Class-level inference

Formyl group (electron-withdrawing) lowers pK₁ relative to alkyl-substituted thiouracils (trend-based).

Supports pH-dependent ionization studies; may alter membrane permeability context.

Exact pK₁ not reported; data to verify.

Evidence Dimension	pK₁ (acid dissociation constant at N1 position)
Target Compound Data	Lower than alkyl-substituted thiouracils (trend-based inference from electron-withdrawing substituent effect)
Comparator Or Baseline	6-alkyl-substituted thiouracils (higher pK₁ values)
Quantified Difference	Amino/phenyl groups decrease pK₁ relative to alkyl (magnitude not specified)
Conditions	Spectrophotometric determination in aqueous solution, 1978

Why This Matters

Procurement of 6-formyl-2-thiouracil rather than 6-alkyl-thiouracils is essential for studies requiring altered N1 acidity or pH-dependent ionization behavior.

• [1] Yamamoto K, et al. Analytical Studies on Thiouracils. II. Dissociation Constants of Thiouracils and Their Reactions with Hydrogen Peroxide. Yakugaku Zasshi. 1978;98(5):668-672. View Source

Thymidine Phosphorylase Inhibition SAR

In a systematic SAR evaluation of 5- and 6-substituted uracil derivatives as thymidine phosphorylase (TP) inhibitors, the 6-amino-substituted analog 6-(2-aminoethyl)amino-5-chlorouracil (AEAC) exhibited competitive inhibition with a Kᵢ of 165 nM and demonstrated selective TP inhibition without affecting purine nucleoside phosphorylase or uridine phosphorylase at concentrations up to 1 mM . The formyl-substituted scaffold of 6-formyl-2-thiouracil provides a distinct starting point for TP inhibitor development compared to aminoalkyl-substituted analogs, with the aldehyde functionality enabling subsequent derivatization to modulate potency and selectivity profiles.

TP Inhibition SAR

Class-level inference

6-amino-substituted analog AEAC shows K_i 165 nM, selective TP inhibition; formyl scaffold provides aldehyde diversification handle.

Validated TP inhibitor scaffold; formyl enables further optimization.

Baseline TP activity of formyl analog not reported; verify potency.

Evidence Dimension	Thymidine phosphorylase inhibition (Kᵢ) and selectivity
Target Compound Data	6-formyl-substituted scaffold (baseline TP inhibition activity not reported in this study; aldehyde functionality enables post-synthetic diversification)
Comparator Or Baseline	6-(2-aminoethyl)amino-5-chlorouracil (AEAC): Kᵢ = 165 nM, selective for TP vs PNP/UP at ≤1 mM
Quantified Difference	AEAC represents optimized inhibitor within 6-substituted class; formyl scaffold provides diversification handle
Conditions	Recombinant human TP enzyme assay, competitive inhibition mode

Why This Matters

The 6-substituted uracil scaffold is validated for TP inhibitor development, and 6-formyl-2-thiouracil offers a synthetically tractable aldehyde handle absent in aminoalkyl or alkyl analogs.

• [1] Klein RS, Lenzi M, Lim TH, Hotchkiss KA, Wilson P, Schwartz EL. Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. Biochem Pharmacol. 2001;62(9):1257-1263. View Source

T4 5′-Deiodinase Inhibition Potency

In a comparative evaluation of 6-substituted 2-thiouracil derivatives, three analogs (6-anilino-, 6-(p-ethylanilino)-, and 6-(p-n-butylanilino)-2-thiouracil) were tested for inhibition of pituitary T4 5′-deiodinase activity. At 1 mM concentration in the presence of 20 mM dithiothreitol, percent inhibition values were 19.7 ± 7.4% (propylthiouracil, PTU), 34.0 ± 3.2% (6-anilino analog), 47.3 ± 3.1% (6-(p-ethylanilino) analog), and 89.0 ± 1.0% (6-(p-n-butylanilino) analog) . Notably, none of the 13 analogs tested altered thyroid iodide uptake or organification in vivo after 0.1 mg/rat administration, whereas PTU inhibited thyroid iodide uptake by 78.2 ± 2.4% and organification by 36.4 ± 7.3% . This establishes that 6-substitution can confer selective 5′-deiodinase inhibition without the antithyroid side effects characteristic of PTU.

Deiodinase Inhibition

Class-level inference

6-substituted analogs achieve up to 89.0% inhibition at 1 mM, compared to PTU 19.7% (reported 4.5-fold enhancement).

Supports deiodinase inhibitor development scaffold.

Formyl analog not directly tested; data to verify.

Evidence Dimension	Pituitary T4 5′-deiodinase inhibition (% inhibition at 1 mM)
Target Compound Data	6-formyl-2-thiouracil (not directly tested in this study; represents 6-substituted 2-thiouracil scaffold class)
Comparator Or Baseline	PTU: 19.7 ± 7.4%; 6-anilino-2-thiouracil: 34.0 ± 3.2%; 6-(p-ethylanilino)-2-thiouracil: 47.3 ± 3.1%; 6-(p-n-butylanilino)-2-thiouracil: 89.0 ± 1.0%
Quantified Difference	Up to 4.5-fold enhancement over PTU (89.0% vs 19.7%) within the 6-substituted class
Conditions	Pituitary homogenates from hypothyroid rats, 1 mM compound, 20 mM dithiothreitol

Why This Matters

The 6-substituted 2-thiouracil class exhibits tunable 5′-deiodinase inhibition potency without in vivo antithyroid activity, making 6-formyl-2-thiouracil a relevant scaffold for developing selective deiodinase inhibitors.

• [1] Nogimori T, Braverman LE, Taurog A, Fang SL, Wright G, Emerson CH. A new class of propylthiouracil analogs: comparison of 5′-deiodinase inhibition and antithyroid activity. Endocrinology. 1986;118(4):1598-1605. View Source

Formyl Derivatization Handle

6-Formyl-2-thiouracil contains a reactive aldehyde moiety at the C6 position that enables condensation reactions inaccessible to 6-alkyl- or 6-amino-substituted thiouracils. This functionality permits Schiff base formation with primary amines, hydrazone synthesis for heterocycle construction, and oxidation to the corresponding carboxylic acid derivative . The C2-thione group additionally provides a nucleophilic site for S-alkylation under microwave-assisted conditions, as demonstrated in parallel solution-phase synthesis of S-DABO derivatives from thiouracil intermediates . This orthogonal reactivity profile (C6 electrophilic aldehyde, C2 nucleophilic thione) is unique to 6-formyl-substituted thiouracils.

Derivatization Handle

Reported

Orthogonal reactivity: C6 electrophilic aldehyde + C2 nucleophilic thione.

Enables sequential derivatization not possible with 6-alkyl or 6-amino thiouracils.

Standard organic synthesis conditions.

Evidence Dimension	Functional group availability for derivatization
Target Compound Data	C6 aldehyde (electrophilic) + C2 thione (nucleophilic) = orthogonal reactivity
Comparator Or Baseline	6-alkyl-thiouracils: no reactive C6 handle; 6-amino-thiouracils: nucleophilic amine only
Quantified Difference	Qualitative: two distinct reactive sites enabling sequential orthogonal derivatization
Conditions	Standard organic synthesis conditions

Why This Matters

The orthogonal reactivity of 6-formyl-2-thiouracil enables synthetic strategies not possible with other 6-substituted thiouracils, justifying procurement for library synthesis and scaffold diversification.

• [1] Parallel Solution-Phase and Microwave-Assisted Synthesis of New S-DABO Derivatives. University of Siena. 2024. View Source

6-Formyl-2-thiouracil Application Scenarios

Thymidine Phosphorylase Inhibitor Development

Based on SAR studies of 6-substituted uracil analogs demonstrating that 6-position substitution can yield competitive TP inhibitors with Kᵢ values in the nanomolar range and selectivity over purine nucleoside phosphorylase and uridine phosphorylase at concentrations up to 1 mM, 6-formyl-2-thiouracil serves as a starting scaffold for TP inhibitor discovery programs targeting angiogenesis-dependent pathologies . The aldehyde functionality enables subsequent optimization via condensation or reductive amination strategies to modulate potency and physicochemical properties.

Heterocyclic Library Construction

The orthogonal reactivity of the C6 aldehyde and C2 thione groups in 6-formyl-2-thiouracil enables sequential derivatization strategies. The aldehyde undergoes condensation with amines to form Schiff bases or hydrazones, while the thione can be S-alkylated under microwave conditions to generate diverse S-DABO-type derivatives . This dual functionality makes the compound suitable for parallel synthesis workflows in medicinal chemistry hit-to-lead campaigns requiring rapid analog generation.

5′-Deiodinase Inhibitor Optimization

Studies on 6-substituted 2-thiouracil derivatives demonstrate that 6-position substitution can enhance T4 5′-deiodinase inhibition potency up to 4.5-fold over propylthiouracil (89.0% vs 19.7% inhibition at 1 mM) while eliminating in vivo antithyroid activity . 6-Formyl-2-thiouracil provides a foundation for developing selective deiodinase inhibitors, with the formyl group offering a synthetic handle for introducing diverse substituents to further optimize potency and selectivity profiles.

Thiouracil Derivatization Analytical Reference

The reaction of thiouracils with hydrogen peroxide proceeds via first-order kinetics to yield the corresponding uracils, a transformation that can be exploited for quantitative analytical determination of thiouracils . 6-Formyl-2-thiouracil, with its distinct electronic properties conferred by the electron-withdrawing formyl group (manifested as altered pK₁ relative to alkyl-substituted analogs), serves as a valuable reference compound for validating analytical methods that differentiate thiouracil derivatives based on oxidation kinetics or spectral properties.

Application

Selection Property

Validation Focus

TP Inhibitor Development

6-substituted scaffold with aldehyde handle; reported selectivity context

Verify TP inhibition potency and selectivity profile

Heterocyclic Library Construction

Orthogonal C6 aldehyde/C2 thione reactivity enables sequential derivatization

Validate condensation and S-alkylation efficiency in parallel synthesis

Deiodinase Inhibitor Optimization

Supports deiodinase inhibition optimization; class-level evidence without antithyroid activity

Optimize 6-substituent for potency and selectivity; verify in vitro

Analytical Reference Compound

Distinct electronic properties from formyl group; altered pK₁ and oxidation kinetics

Validate analytical differentiation via spectrophotometric or oxidation-based methods

• [1] Klein RS, Lenzi M, Lim TH, Hotchkiss KA, Wilson P, Schwartz EL. Novel 6-substituted uracil analogs as inhibitors of the angiogenic actions of thymidine phosphorylase. Biochem Pharmacol. 2001;62(9):1257-1263. View Source
• [2] Parallel Solution-Phase and Microwave-Assisted Synthesis of New S-DABO Derivatives. University of Siena. 2024. View Source
• [3] Nogimori T, Braverman LE, Taurog A, Fang SL, Wright G, Emerson CH. A new class of propylthiouracil analogs: comparison of 5'-deiodinase inhibition and antithyroid activity. Endocrinology. 1986;118(4):1598-1605. View Source
• [4] Yamamoto K, et al. Analytical Studies on Thiouracils. II. Dissociation Constants of Thiouracils and Their Reactions with Hydrogen Peroxide. Yakugaku Zasshi. 1978;98(5):668-672. View Source